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Cat. No.: B15585085

Abstract

This application note provides a detailed protocol for the preparation, handling, and storage of
stock solutions of INJ-38877605 (also known as JNJ525), a potent and selective ATP-
competitive inhibitor of the c-Met receptor tyrosine kinase.[1][2][3][4] Accurate preparation of
stock solutions is critical for ensuring reproducibility and reliability in preclinical research. This
document outlines the necessary materials, compound properties, a step-by-step procedure for
dissolution in Dimethyl Sulfoxide (DMSO), and best practices for storage to maintain compound
integrity.

Introduction

JNJ-38877605 is a small-molecule inhibitor of c-Met (also known as Hepatocyte Growth Factor
Receptor, HGFR) with an IC50 of 4 nM.[1][2] It demonstrates high selectivity, being 600-fold
more selective for c-Met compared to a panel of over 200 other tyrosine and serine-threonine
kinases.[1][2] This inhibitor potently blocks HGF-stimulated and constitutively activated c-Met
phosphorylation in vitro.[1][3] Due to its role in cancer cell survival, invasiveness, and tumor
angiogenesis, JNJ-38877605 is a valuable tool for cancer and metabolic disease research.[2]

[4]

Proper preparation of a concentrated stock solution in a suitable solvent is the first and a
critical step for any in vitro or in vivo experiment. DMSO is a common solvent for this
compound, but careful handling is required to achieve complete dissolution and ensure stability.
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Compound Information & Properties

The key physicochemical properties of JINJ-38877605 are summarized in the table below. This
data is essential for accurate calculations and handling.

Property Value Source

JNJ525, c-Met inhibitor JINJ-

Synenyms 38877605 3
CAS Number 943540-75-8 [5]
Molecular Formula Ci19H13F2N7 [51[6]
Molecular Weight 377.35 g/mol [1][5][6]
Appearance Crystalline solid / Powder N/A

o > 25 mg/mL (approx. 66.25
Solubility in DMSO [5]
mM)

Purity >98% (typical) N/A

Note: Solubility can be affected by the purity of the DMSO. It is highly recommended to use
fresh, anhydrous, high-purity DMSO, as moisture-absorbing DMSO can reduce solubility.[1]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for preparing a JNJ-38877605 stock
solution.
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Caption: Workflow for INJ-38877605 Stock Solution Preparation.
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Detailed Experimental Protocol

This protocol describes the preparation of a 10 mM stock solution of JNJ-38877605 in DMSO.
Adjust calculations accordingly for different desired concentrations.

Materials and Equipment
e JNJ-38877605 powder

e Anhydrous, high-purity DMSO (Dimethyl Sulfoxide)
o Calibrated analytical balance

» Microcentrifuge tubes or amber glass vials

» Pipettes and sterile, filtered pipette tips

» Vortex mixer

¢ Ultrasonic water bath sonicator

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Stock Solution Calculation

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )
Example for 1 mL of a 10 mM stock solution:

e Mass (mg) =10 mM x 1 mL x 377.35 g/mol

e Mass (mg) =3.7735 mg

Therefore, 3.77 mg of INJ-38877605 is needed to make 1 mL of a 10 mM stock solution.

Step-by-Step Procedure
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e Preparation: Bring the JNJ-38877605 powder vial to room temperature before opening to
prevent moisture condensation.

e Weighing: Carefully weigh out the calculated amount of JNJ-38877605 (e.g., 3.77 mg) using
an analytical balance and place it into a sterile microcentrifuge tube or an appropriate vial.

» Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL for a 10 mM
solution) to the vial containing the compound.

e Dissolution:
o Cap the vial tightly and vortex vigorously for 1-2 minutes.
o Visually inspect the solution. If particles are still visible, proceed to the next step.

o Place the vial in an ultrasonic water bath for 5-10 minutes to aid dissolution.[5] Gentle
warming (to 37°C) can also be applied, but avoid excessive heat which may degrade the
compound.

 Verification: Ensure the solution is clear and free of any visible precipitate before use or
storage.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile cryovials.

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[5]

o Protect the vials from light.

Storage and Stability

o Powder: The solid form of JINJ-38877605 is stable for up to 3 years when stored at -20°C.[5]

e In Solvent (DMSO): Stock solutions in DMSO should be stored at -80°C for maximum
stability (up to 2 years) or at -20°C (up to 1 year).[5]
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» Freeze-Thaw Cycles: It is critical to minimize the number of freeze-thaw cycles. Aliquoting is
the most effective strategy to preserve the integrity of the stock solution.

e Moisture: DMSO is hygroscopic (readily absorbs moisture from the air). Use fresh,
anhydrous grade DMSO and keep containers tightly sealed to prevent the introduction of
water, which can cause the compound to precipitate out of solution.[1]

Safety Precautions
e Handle JNJ-38877605 in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

e DMSO is a penetrant that can carry dissolved substances through the skin. Avoid direct
contact with the skin and eyes. If contact occurs, wash the affected area immediately with
plenty of water.

o Consult the Safety Data Sheet (SDS) for INJ-38877605 and DMSO for complete safety and
handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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